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Compound of Interest

Compound Name:
2'-Hydroxy-5'-methyl-3'-

nitroacetophenone

Cat. No.: B1585340 Get Quote

This guide provides a comprehensive technical overview of 2'-Hydroxy-5'-methyl-3'-
nitroacetophenone, a key chemical intermediate. Tailored for researchers, scientists, and

professionals in drug development and chemical synthesis, this document delves into its

structural characteristics, physicochemical properties, synthesis protocols, and potential

applications, grounded in established scientific literature.

Molecular Structure and Identification
2'-Hydroxy-5'-methyl-3'-nitroacetophenone is an aromatic organic compound characterized

by a substituted acetophenone core. Its structure is defined by a benzene ring functionalized

with a hydroxyl group at the 2' position, a methyl group at the 5' position, a nitro group at the 3'

position, and an acetyl group at the 1' position.

The IUPAC name for this compound is 1-(2-hydroxy-5-methyl-3-nitrophenyl)ethanone[1]. Its

molecular formula is C₉H₉NO₄[1].

Structural Diagram
The 2D chemical structure of 2'-Hydroxy-5'-methyl-3'-nitroacetophenone is depicted below,

illustrating the spatial arrangement of its functional groups on the benzene ring.

Caption: 2D Structure of 2'-Hydroxy-5'-methyl-3'-nitroacetophenone.
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Key Identifiers
For unambiguous identification and database referencing, the following identifiers are crucial:

Identifier Value Source

CAS Number 66108-30-3 [1][2]

Molecular Weight 195.17 g/mol [1][2]

PubChem CID 736162 [1]

InChI

1S/C9H9NO4/c1-5-3-

7(6(2)11)9(12)8(4-

5)10(13)14/h3-4,12H,1-2H3

[1]

SMILES
CC(=O)c1cc(C)cc(c1O)--

INVALID-LINK--=O
[2]

Physicochemical Properties
The physical and chemical characteristics of a compound are fundamental to its handling,

reactivity, and application.

Property Value Source

Melting Point 133-136 °C [3][4]

Appearance

Not specified, but related

compounds are yellow

crystals.

[5]

Solubility No data available.

Molecular Formula C₉H₉NO₄ [1][3]

A single-crystal X-ray diffraction study has shown that 2'-Hydroxy-5'-methyl-3'-
nitroacetophenone crystallizes in an orthorhombic system with a centrosymmetric space

group Pcca[6].
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Synthesis and Manufacturing
The primary route for synthesizing 2'-Hydroxy-5'-methyl-3'-nitroacetophenone is through the

nitration of 2'-hydroxy-5'-methylacetophenone[3]. This electrophilic aromatic substitution

reaction introduces a nitro group onto the benzene ring.

Synthesis Pathway
The synthesis involves the reaction of 2'-hydroxy-5'-methylacetophenone with a nitrating agent,

typically nitric acid in the presence of a solvent like acetic acid.

2'-Hydroxy-5'-methylacetophenone + HNO₃ / Acetic Acid 2'-Hydroxy-5'-methyl-3'-nitroacetophenone

Click to download full resolution via product page

Caption: Synthesis of 2'-Hydroxy-5'-methyl-3'-nitroacetophenone.

Experimental Protocol: Nitration of 2'-Hydroxy-5'-
methylacetophenone
This protocol is based on the general method for the nitration of substituted

hydroxyacetophenones[3][7].

Materials:

2'-Hydroxy-5'-methylacetophenone

Nitric acid (concentrated)

Glacial acetic acid

Ice

Filtration apparatus

Recrystallization solvent (e.g., aqueous ethanol)
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Procedure:

Dissolve 2'-hydroxy-5'-methylacetophenone in glacial acetic acid in a reaction flask.

Cool the mixture in an ice bath to maintain a low temperature.

Slowly add concentrated nitric acid dropwise to the stirred solution. The temperature should

be carefully controlled to prevent side reactions.

After the addition is complete, continue stirring the reaction mixture for several hours at room

temperature to ensure the reaction goes to completion.

Pour the reaction mixture onto crushed ice to precipitate the crude product.

Collect the precipitate by vacuum filtration and wash with cold water.

Purify the crude product by recrystallization from a suitable solvent, such as aqueous

ethanol, to yield pure 2'-Hydroxy-5'-methyl-3'-nitroacetophenone.

Note: This reaction can produce isomeric byproducts. Purification by recrystallization or

chromatography is essential to isolate the desired 3'-nitro isomer.

Spectroscopic Characterization
Spectroscopic data is vital for confirming the structure and purity of the synthesized compound.

Infrared (IR) Spectroscopy: The IR spectrum of 2'-Hydroxy-5'-methyl-3'-
nitroacetophenone would be expected to show characteristic absorption bands for the

hydroxyl (-OH), carbonyl (C=O), and nitro (-NO₂) functional groups. PubChem indicates the

availability of FTIR spectra for this compound[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would provide information on the chemical

environment of the hydrogen atoms, including the aromatic protons, the methyl protons,

and the acetyl protons.
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¹³C NMR: The carbon-13 NMR spectrum would show distinct signals for each unique

carbon atom in the molecule.

Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the

compound (195.17 g/mol )[1][2].

Applications and Reactivity
2'-Hydroxy-5'-methyl-3'-nitroacetophenone is primarily used as an intermediate in organic

synthesis. Substituted acetophenones are known precursors for the synthesis of various

heterocyclic compounds and have applications as antimycobacterial agents, antibiotics, and

biocides[5].

The presence of multiple functional groups—hydroxyl, nitro, and acetyl—makes it a versatile

building block for more complex molecules. For instance, it is a precursor for synthesizing 2-

hydroxy-3-nitro-5-methyl-α-substituted thiocarbamidoacetophenones, which are investigated

for their potential biological activities[5].

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2'-Hydroxy-5'-methyl-3'-nitroacetophenone is associated with the following

hazards[1]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or a fume hood[2].

Conclusion
2'-Hydroxy-5'-methyl-3'-nitroacetophenone is a valuable chemical intermediate with a well-

defined structure and reactivity. Its synthesis via the nitration of 2'-hydroxy-5'-

methylacetophenone is a standard laboratory procedure. The compound's utility in the

synthesis of more complex molecules underscores its importance in medicinal chemistry and

materials science. Adherence to proper safety protocols is essential when working with this

compound due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585340#what-is-the-structure-of-2-hydroxy-5-
methyl-3-nitroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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